Cas no 1242076-43-2 (25-O-Deacetyl-23-O-acetyl Rifabutin)

• Product Name: 25-O-Deacetyl-23-O-acetyl Rifabutin
• CAS No: 1242076-43-2
• MF: C₄₆H₆₂N₄O₁₁
• MW: 847.004693508148
• CID: 1061693
• PubChem ID: 138395388
• Update Time: 2025-05-18

25-O-Deacetyl-23-O-acetyl Rifabutin Chemical and Physical Properties

Names and Identifiers

• 25-O-Deacetyl-23-O-acetyl Rifabutin
• [(7S,9E,11S,12S,13R,14S,15R,16R,17S,18S,19E,21E)-2,13,17,32-tetrahydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-1'-(2-methylpropyl)-6,23-dioxospiro[8,33-dioxa-24,27,29-triazapentacyclo[23.6.1.14,7.05,31.026,30]tritriaconta-1(31),2,4,9,19,21,25(32),26,29-nonaene-28,4'-piperidine]-15-yl] acetate
• PUBCHEM_71315215
• DTXSID60747424
• 1242076-43-2

• Inchi： 1S/C46H62N4O11/c1-22(2)21-50-18-16-46(17-19-50)48-34-31-32-39(54)28(8)42-33(31)43(56)45(10,61-42)59-20-15-30(58-11)25(5)38(53)27(7)41(60-29(9)51)26(6)37(52)23(3)13-12-14-24(4)44(57)47-36(40(32)55)35(34)49-46/h12-15,20,22-23,25-27,30,37-38,41,52-55H,16-19,21H2,1-11H3,(H,47,57)/b13-12+,20-15+,24-14+/t23-,25+,26+,27-,30-,37-,38+,41+,45-/m0/s1
• InChI Key： BSDGNRUPMMCJEF-BAMAYBLUSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H]([C@H](C=CC=C(C)C(NC2=C(C3C(=C(C)C4=C(C([C@@](C)(OC=C[C@@H]([C@@H](C)[C@H]([C@@H]1C)O)OC)O4)=O)C=3C1C2=NC2(CCN(CC(C)C)CC2)N=1)O)O)=O)C)O |c:11,t:9,28|

Computed Properties

• Exact Mass: 846.44200
• Monoisotopic Mass: 846.44150881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 61
• Rotatable Bond Count: 5
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 209.04000
• LogP: 4.59390

Additional information on 25-O-Deacetyl-23-O-acetyl Rifabutin

In-Depth Analysis of 25-O-Deacetyl-23-O-acetyl Rifabutin (CAS No. 1242076-43-2): Properties, Applications, and Market Insights

25-O-Deacetyl-23-O-acetyl Rifabutin (CAS No. 1242076-43-2) is a semi-synthetic derivative of rifabutin, a well-known antibiotic belonging to the ansamycin class. This compound has garnered significant attention in pharmaceutical research due to its modified structure, which enhances its pharmacokinetic properties and broadens its therapeutic potential. The addition of acetyl and deacetyl groups at specific positions (23-O-acetyl and 25-O-deacetyl) alters its solubility, bioavailability, and interaction with bacterial targets, making it a promising candidate for advanced antimicrobial therapies.

The chemical structure of 25-O-Deacetyl-23-O-acetyl Rifabutin features a complex macrocyclic ring system, characteristic of ansamycins, with strategically placed functional groups that influence its biological activity. Researchers are particularly interested in its mechanism of action, which involves inhibition of bacterial DNA-dependent RNA polymerase, a critical enzyme for microbial replication. This mechanism is shared with other rifamycin derivatives, but the structural modifications in 25-O-Deacetyl-23-O-acetyl Rifabutin may offer advantages in overcoming resistance mechanisms observed in pathogens like Mycobacterium tuberculosis and Helicobacter pylori.

One of the most pressing global health challenges today is antimicrobial resistance (AMR), a topic frequently searched in scientific and medical communities. 25-O-Deacetyl-23-O-acetyl Rifabutin is being explored as a potential solution due to its enhanced efficacy against resistant strains. Studies suggest that its modified structure reduces susceptibility to common resistance pathways, such as mutations in the rpoB gene, which often render traditional rifamycins ineffective. This aligns with the growing demand for novel antibiotics to combat multidrug-resistant infections, a key focus area for organizations like the WHO.

Beyond its antimicrobial applications, 25-O-Deacetyl-23-O-acetyl Rifabutin has shown promise in other therapeutic areas. Recent investigations highlight its potential immunomodulatory effects, particularly in chronic inflammatory conditions. This has sparked interest in its use for diseases like Crohn's disease and rheumatoid arthritis, where dysregulated immune responses play a central role. The compound's ability to modulate cytokine production while maintaining antimicrobial activity makes it a unique dual-function agent in these contexts.

The synthesis of 25-O-Deacetyl-23-O-acetyl Rifabutin involves precise chemical modifications of the parent rifabutin molecule. Key steps include selective acetylation at the 23-position and deacetylation at the 25-position, requiring advanced techniques like regioselective catalysis and chromatographic purification. These processes ensure high purity and yield, critical for pharmaceutical applications. Analytical methods such as HPLC and mass spectrometry are employed to verify the compound's identity and assess its stability under various conditions.

From a market perspective, the demand for 25-O-Deacetyl-23-O-acetyl Rifabutin is expected to grow steadily, driven by the increasing prevalence of resistant infections and the need for specialized antibiotics. Pharmaceutical companies are investing in research to explore its full therapeutic potential, with several preclinical studies underway. The compound's patent status and regulatory pathway are also topics of frequent inquiry among industry professionals, reflecting the commercial interest in this derivative.

In conclusion, 25-O-Deacetyl-23-O-acetyl Rifabutin (CAS No. 1242076-43-2) represents an exciting advancement in antibiotic research. Its unique structural features, combined with its broad-spectrum activity and potential immunomodulatory properties, position it as a valuable candidate for addressing current and future medical challenges. As research progresses, this compound may play a pivotal role in the development of next-generation antimicrobial therapies, meeting the urgent needs highlighted by global health initiatives.